Cas no 1697579-18-2 (1,5-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester)

• Product Name: 1,5-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester
• CAS No: 1697579-18-2
• MF: C₈H₁₁ClO₄
• MW: 206.623542070389
• CID: 5275304
• Update Time: 2025-07-01

1,5-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester

• Inchi： 1S/C8H11ClO4/c1-11-6(10)8(9)7(13-8)3-2-4-12-5-7/h2-5H2,1H3
• InChI Key： PYHQDBVXNJQBIH-UHFFFAOYSA-N
• SMILES： O1C2(CCCOC2)C1(Cl)C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1,5-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester

Introduction to 1,5-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester (CAS No. 1697579-18-2)

The compound 1,5-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester, identified by the CAS number 1697579-18-2, is a structurally unique molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its spirocyclic framework, combined with the presence of both a dioxane and a carboxylic acid moiety, makes it a promising candidate for various applications in drug discovery and material science.

This compound belongs to the class of spirocyclic ethers, which are known for their interesting physicochemical properties and biological activities. The spirocyclic core imparts rigidity to the molecule, which can be advantageous in designing molecules with enhanced binding affinity and selectivity. The presence of a chloro substituent at the 2-position and an ester group at the 2-carboxylic acid position further enhances its versatility, allowing for diverse chemical modifications and functionalizations.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds as scaffolds for drug development. Studies have demonstrated that these molecules can exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability. The 1,5-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester structure is particularly intriguing due to its ability to mimic natural product motifs while maintaining synthetic accessibility.

In the realm of medicinal chemistry, this compound has been explored as a precursor for more complex derivatives. The ester functionality provides a handle for further derivatization via hydrolysis or transesterification reactions, enabling the synthesis of amides, acids, or other bioactive molecules. Such transformations are crucial for optimizing pharmacological profiles and expanding the chemical space for drug discovery.

Moreover, the dioxaspiro core has been implicated in various biological processes due to its ability to interact with biological targets in unique ways. For instance, spirocyclic ethers have been shown to exhibit inhibitory activity against certain enzymes and receptors by adopting specific conformations that enhance binding interactions. The chloro substituent at the 2-position may further modulate these interactions by participating in hydrogen bonding or hydrophobic interactions with biological partners.

Recent studies have also explored the synthetic utility of this compound in generating libraries of heterocyclic derivatives. The spirocyclic framework serves as an excellent platform for combinatorial chemistry approaches, allowing researchers to rapidly generate diverse analogs with tailored properties. Such libraries are invaluable tools in high-throughput screening campaigns aimed at identifying novel bioactive compounds.

The chemical stability of 1,5-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester under various conditions has been thoroughly investigated. Preliminary data suggest that the compound is stable under ambient conditions but may degrade under extreme pH or temperature conditions. This information is critical for its handling and storage, ensuring that its integrity is maintained throughout experimental procedures.

In conclusion, 1,5-Dioxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-, methyl ester (CAS No. 1697579-18-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents. Further exploration of its synthetic applications and biological activities will undoubtedly yield valuable insights into its utility in medicine and beyond.